Cas no 22230-82-6 (Dimethyl-d6 Sulfone)

Dimethyl-d6 Sulfone Properties

Names and Identifiers

• Methane-d3,sulfonylbis- (9CI)
• DIMETHYL SULFONE-D6
• Dimethyl-D6 Sulfone
• [D7]-benzyl chloride
• 217336_ALDRICH
• AC1MC4BU
• A-Chlorotoluene-d7
• benzyl chloride d-7
• benzyl chloride-d7
• benzyl-d7 chloride
• bis-trideuteriomethyl sulfone
• d6-dimethylsulfone
• d7-benzyl chloride
• EINECS 261-790-2
• methyl sulfone-d6
• perdeuterobenzyl chloride
• perdeuterodimethyl sulfone
• Dimethyl sulfone-d6, 99 atom % D, 99% (CP)
• D98047
• 22230-82-6
• HY-Y1314S
• J-014595
• CS-0226298
• Trideuterio(trideuteriomethylsulfonyl)methane
• dimethylsulfone-d6
• SCHEMBL706415
• (?H?)methanesulfonyl(?H?)methane
• Methane-d3, sulfonylbis- (9CI); (Methyl sulfone)-d6 (8CI); ((Methyl-d3)sulfonyl)methane-d3; Dimethyl sulfone-d6; Perdeuterated dimethyl sulfone; Perdeuteromethyl sulfone
• +Expand

• MDL： MFCD00144145
• InChIKey： HHVIBTZHLRERCL-WFGJKAKNSA-N
• Inchi： InChI=1S/C2H6O2S/c1-5(2,3)4/h1-2H3/i1D3,2D3
• SMILES： [2H]C(S(C([2H])([2H])[2H])(=O)=O)([2H])[2H]

Computed Properties

• Exact Mass: 100.04651108g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.04651108g/mol
• Heavy Atom Count: 5
• Complexity: 85.3
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Refractive Index: 1.402
• Boiling Point: 238 °C(lit.)
• Melting Point: 107-109 °C (lit.)
• Flash Point: 132.7°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.212